Cas no 88166-75-0 (2,3,5-Trimethylbenzonitrile)

2,3,5-Trimethylbenzonitrile structure
2,3,5-Trimethylbenzonitrile structure
Product Name:2,3,5-Trimethylbenzonitrile
CAS No:88166-75-0
MF:C10H11N
MW:145.201042413712
CID:642625
PubChem ID:54243774
Update Time:2025-04-19

2,3,5-Trimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2,3,5-trimethyl-
    • 2,3,5-Trimethylbenzonitrile
    • 2,3,5-Trimethylbenzonitrile
    • DTXSID40710010
    • 88166-75-0
    • AKOS027358374
    • SCHEMBL10873192
    • Inchi: 1S/C10H11N/c1-7-4-8(2)9(3)10(5-7)6-11/h4-5H,1-3H3
    • InChI Key: QRVBSIBNMSNTRO-UHFFFAOYSA-N
    • SMILES: N#CC1=CC(C)=CC(C)=C1C

Computed Properties

  • Exact Mass: 145.089149355g/mol
  • Monoisotopic Mass: 145.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 23.8Ų

2,3,5-Trimethylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T796260-10mg
2,3,5-Trimethylbenzonitrile
88166-75-0
10mg
$ 173.00 2023-09-05
TRC
T796260-25mg
2,3,5-Trimethylbenzonitrile
88166-75-0
25mg
$ 339.00 2023-09-05
TRC
T796260-100mg
2,3,5-Trimethylbenzonitrile
88166-75-0
100mg
$ 1006.00 2023-09-05
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